molecular formula C8H16F3N B8300527 N-butyl-4,4,4-trifluorobutan-1-amine

N-butyl-4,4,4-trifluorobutan-1-amine

Cat. No. B8300527
M. Wt: 183.21 g/mol
InChI Key: UDCQDHOOXHAGTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-butyl-4,4,4-trifluorobutan-1-amine is a useful research compound. Its molecular formula is C8H16F3N and its molecular weight is 183.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-butyl-4,4,4-trifluorobutan-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-butyl-4,4,4-trifluorobutan-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H16F3N

Molecular Weight

183.21 g/mol

IUPAC Name

N-butyl-4,4,4-trifluorobutan-1-amine

InChI

InChI=1S/C8H16F3N/c1-2-3-6-12-7-4-5-8(9,10)11/h12H,2-7H2,1H3

InChI Key

UDCQDHOOXHAGTP-UHFFFAOYSA-N

Canonical SMILES

CCCCNCCCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following a procedure analogous to that for the synthesis of Example 106, butan-1-amine (293 mg, 4.00 mmol) and 4,4,4-trifluorobutanal (504 mg, 4.00 mmol) were converted to a crude oil which was used without purification. MS(ESI+) m/z 184.1 (M+H)+.
Quantity
293 mg
Type
reactant
Reaction Step One
Quantity
504 mg
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.